2H-Pyran-4-propanoic acid, alpha-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino+

• IUPAC Name: (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(oxan-4-yl)propanoic acid
• InChI: InChI=1S/C23H25NO5/c25-22(26)21(13-15-9-11-28-12-10-15)24-23(27)29-14-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,15,20-21H,9-14H2,(H,24,27)(H,25,26)/t21-/m0/s1
• InChI Key: GHWBOWNFASFNHK-NRFANRHFSA-N
• Canonical SMILES: C1COCCC1CC(C(=O)O)NC(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24
• Isomeric SMILES: C1COCCC1C[C@@H](C(=O)O)NC(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24
• Molecular Formula: C23H25NO5
• DSSTOX Substance ID: DTXSID401129233
• Molecular Weight: 395.4 g/mol
• CAS No.: 368866-34-6

Description

Molecular Structure Analysis

The molecular structure of this compound consists of a fluorene group attached to a pyran ring via a methoxy carbonyl linkage. The exact structure and arrangement of atoms can be determined using techniques such as X-ray crystallography or NMR spectroscopy, which are not mentioned in the search results.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound include a molecular weight of 395.4 g/mol. Other properties such as melting point, boiling point, and density were not found in the search results.

Scientific Research Applications

Biomedical Applications of Polyamino Acids

Polyamino acids such as poly-alpha-glutamic acid and poly-lysine have been synthesized for potential biomedical applications due to their water solubility, biodegradability, and non-toxicity towards humans. Their applications in drug delivery carriers and as biomedical materials highlight the growing interest in utilizing complex organic compounds for therapeutic purposes, suggesting a research direction where similar compounds to 2H-Pyran-4-propanoic acid might find relevance (Shih, Van, & Shen, 2004).

Environmental Persistence and Bioaccumulation of Organic Compounds

The study of perfluorinated acids, including their environmental behavior, persistence, and bioaccumulation potential, offers insights into the environmental impact and regulatory considerations of synthetic organic compounds. This research area could be relevant for assessing the ecological footprint of compounds with similar persistence and bioaccumulation characteristics (Conder, Hoke, de Wolf, Russell, & Buck, 2008).

Toxicity and Occurrence of Oxygenated Polycyclic Aromatic Hydrocarbons in Food

The discussion around the toxicity, occurrence, and potential sources of oxygenated polycyclic aromatic hydrocarbons in food sheds light on the health implications of chemical contaminants. It emphasizes the importance of understanding the toxicological profiles of complex organic molecules, potentially including derivatives of 2H-Pyran-4-propanoic acid, to mitigate health risks (Ma & Wu, 2022).

Hybrid Catalysts in Synthesis of Medicinal Precursors

Research on hybrid catalysts for the synthesis of pyranopyrimidine scaffolds, which are key precursors for medicinal and pharmaceutical industries, illustrates the role of innovative catalytic techniques in developing bioactive molecules. This area could be particularly relevant for exploring synthetic pathways involving 2H-Pyran-4-propanoic acid derivatives (Parmar, Vala, & Patel, 2023).